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Compound of Interest

Compound Name: (-)-Menthol

Cat. No.: B1675115

An In-depth Technical Guide to the Chemical and Physical Properties of Crystalline (-)-Menthol

Introduction

(-)-Menthol is a naturally occurring monoterpenoid organic compound derived from the oils of
plants in the mint family, such as peppermint and corn mint.[1] It is a waxy, crystalline
substance, white or clear in color, which is solid at room temperature and melts slightly above
it.[1][2] The primary natural form is (-)-menthol, which is assigned the (1R,2S,5R)
configuration.[1][2] Renowned for its characteristic minty aroma and its ability to produce a
cooling sensation upon contact, (-)-menthol is extensively utilized in pharmaceuticals,
cosmetics, food and beverages, and perfumery.[3][4] This guide provides a comprehensive
overview of the core chemical and physical properties of crystalline (-)-menthol for
researchers, scientists, and drug development professionals.

Chemical Properties

(-)-Menthol, or levomenthol, is a cyclic terpene alcohol.[5][6] Its structure is based on a p-
menthane backbone, which consists of a cyclohexane ring with a methyl group and an
isopropyl group at the 1 and 4 positions, respectively.[7][8] The presence of a hydroxyl group
makes it an alcohol, and its three chiral centers give rise to several stereocisomers.[6] The
(1R,2S,5R) configuration of (-)-menthol is the most stable, as all three bulky groups (hydroxyl,
methyl, and isopropyl) can orient in equatorial positions in the chair conformation of the
cyclohexane ring.[1]
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Data Presentation: General and Chemical Properties

Property Value Source

(1R,2S,5R)-5-methyl-2-
IUPAC Name [9]
(propan-2-yl)cyclohexan-1-ol

Molecular Formula C10H200 [4]
Molecular Weight 156.27 g/mol [4]
CAS Registry Number 2216-51-5 [1]

Colorless or white acicular or

Appearance prismatic crystals; waxy solid.
[11[5]
Strong, pleasant peppermint-
Odor .
like aroma.[5][10]
Initially burning, followed by a
Taste _ .
cooling sensation.[5]
pKa (Strongest Acidic) 19.55 [718]
pKa (Strongest Basic) -0.81 [71[8]

Physical Properties

Crystalline (-)-menthol is characterized by its distinct physical parameters, which are crucial for
its handling, formulation, and application. Pure (—)-menthol has four crystal forms, with the o
form being the most stable and appearing as familiar broad needles.[1]

Data Presentation: Thermodynamic and Physical State Properties
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Property Value Source
Melting Point 41-45 °C (a crystalline form) [1][11]
Boiling Point 212 - 216 °C [5]
Density 0.890 g/cm3 (solid) [1]
Vapor Pressure 0.8 mmHg at 20 °C [5]
Flash Point 93-101°C [12]
Autoignition Temperature 272 °C [13]

Data Presentation: Solubility

(-)-Menthol is a hydrophobic molecule and is practically insoluble or only slightly soluble in
water.[7][14] It is, however, very soluble in many organic solvents.[4][5][14]
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Solvent Solubility Temperature (°C) Source
Water 0.4-0.56 g/L 20-25 [71[13]
Ethanol (95%) 633 /100 g 20 [13]
Ethanol ~30 mg/mL Not Specified [15]
DMSO ~10 mg/mL Not Specified [15]
Dimethylformamide
(DMF) ~30 mg/mL Not Specified [15]
Chloroform Very Soluble Not Specified [4]
Diethyl Ether Very Soluble Not Specified [4]
Petroleum Ether Very Soluble Not Specified [4]
Acetone Soluble Not Specified [11]
Benzene Soluble Not Specified [11]
Glacial Acetic Acid Freely Soluble Not Specified [4]
QOils (fixed and N
volatile) Freely Soluble Not Specified [16]
Data Presentation: Optical Properties
Property Value Source

Specific Rotation [a]D -49° to -51° (c=10 in ethanol) [5]

Refractive Index (nD) 1.458 - 1.461 at 20 °C [4][11]

Biological Interactions and Signaling Pathways

(-)-Menthol exerts its physiological effects, particularly its characteristic cooling and analgesic
properties, through interactions with specific cellular receptors.

TRPMS8 Receptor Activation
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The cooling sensation of menthol is primarily mediated by its activation of the Transient
Receptor Potential Melastatin 8 (TRPM8) channel.[17][18] TRPM8 is a non-selective cation
channel predominantly expressed in sensory neurons.[19][20] When activated by cold
temperatures or agonists like menthol, TRPM8 allows an influx of cations (primarily Ca2* and
Nat), which depolarizes the neuron and signals the sensation of cold.[21][22] The activation of
TRPM8 by menthol is a key mechanism for its use in topical pain relief products.[17][18]
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Caption: (-)-Menthol activation of the TRPM8 channel pathway.
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Analgesic Effects via k-Opioid Receptors

In addition to its effects on TRP channels, (-)-menthol exhibits analgesic properties through the
activation of k-opioid receptors (KOR).[17][23] Studies have shown that the antinociceptive
effect of (-)-menthol can be blocked by opioid receptor antagonists.[17][23] This interaction is
stereospecific, as the (+)-menthol isomer does not produce the same analgesic effect.[17] The
activation of KOR by (-)-menthol is believed to trigger the release of endogenous opioid
peptides, contributing to its pain-relieving capabilities.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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